Cas no 2228382-77-0 (Methyl 2-(hydrazinylmethyl)benzoate)

• Product Name: Methyl 2-(hydrazinylmethyl)benzoate
• CAS No: 2228382-77-0
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5783676
• PubChem ID: 53979882
• Update Time: 2025-06-09

Methyl 2-(hydrazinylmethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-1792136
• SCHEMBL8720238
• 2228382-77-0
• methyl 2-(hydrazinylmethyl)benzoate
• Methyl 2-(hydrazinylmethyl)benzoate

• Inchi： 1S/C9H12N2O2/c1-13-9(12)8-5-3-2-4-7(8)6-11-10/h2-5,11H,6,10H2,1H3
• InChI Key： JXNPUETUVHPFOI-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1CNN)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.4Ų

Additional information on Methyl 2-(hydrazinylmethyl)benzoate

Methyl 2-(Hydrazinylmethyl)benzoate: An Overview of a Promising Compound in Medicinal Chemistry

Methyl 2-(hydrazinylmethyl)benzoate (CAS No. 2228382-77-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its hydrazine moiety and ester functionality, has been the subject of numerous studies aimed at elucidating its properties and exploring its applications in drug development.

The molecular structure of methyl 2-(hydrazinylmethyl)benzoate consists of a benzene ring substituted with a methyl ester group at the 2-position and a hydrazine group attached to the benzene ring via a methylene bridge. This arrangement imparts the compound with a combination of aromatic, amine, and ester functionalities, which can influence its reactivity and biological activity.

Recent research has highlighted the potential of methyl 2-(hydrazinylmethyl)benzoate in various therapeutic areas. One notable application is in the development of antitumor agents. Studies have shown that compounds containing hydrazine moieties can exhibit potent anticancer activity by interacting with key cellular targets such as tubulin, DNA, and enzymes involved in cell proliferation. The presence of the hydrazine group in methyl 2-(hydrazinylmethyl)benzoate may enhance its ability to form covalent bonds with these targets, thereby disrupting cancer cell growth.

In addition to its antitumor properties, methyl 2-(hydrazinylmethyl)benzoate has also been investigated for its potential as an antimicrobial agent. The hydrazine functionality can interact with microbial cell walls or enzymes, leading to cell death or inhibition of microbial growth. This makes it a promising candidate for developing new antibiotics to combat drug-resistant bacteria.

The ester functionality in methyl 2-(hydrazinylmethyl)benzoate adds another layer of complexity to its chemical behavior. Ester groups can be hydrolyzed under physiological conditions, potentially affecting the compound's bioavailability and metabolic stability. This property is crucial for optimizing the pharmacokinetic profile of the compound, ensuring that it reaches its intended target in sufficient concentrations while minimizing side effects.

Synthetic methods for preparing methyl 2-(hydrazinylmethyl)benzoate have been well-documented in the literature. One common approach involves the reaction of 2-bromomethylbenzoic acid with hydrazine and methanol under appropriate conditions. The resulting product can be purified using standard techniques such as recrystallization or column chromatography. The ease of synthesis and availability of starting materials make this compound an attractive option for further research and development.

The physicochemical properties of methyl 2-(hydrazinylmethyl)benzoate have also been extensively studied. It is typically a white crystalline solid with good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point and other physical characteristics are important parameters for quality control and formulation development.

In conclusion, methyl 2-(hydrazinylmethyl)benzoate (CAS No. 2228382-77-0) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, including the hydrazine moiety and ester functionality, contribute to its diverse biological activities and make it an attractive candidate for further investigation. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative drug development strategies.